1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine

• IUPAC Name: 1-(2,2-difluoro-1,3-benzodioxol-5-yl)ethanamine
• InChI: InChI=1S/C9H9F2NO2/c1-5(12)6-2-3-7-8(4-6)14-9(10,11)13-7/h2-5H,12H2,1H3
• InChI Key: HGZYJRRTOSMVSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OC(O2)(F)F)N
• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol
• CAS No.: 1270540-05-0

Description

“1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine” is a chemical compound with the molecular formula C9H10F2NO2. It is a derivative of 2,2-Difluoro-1,3-benzodioxole, which is an intermediate compound used for the synthesis of various benzodioxole-containing pharmaceutical active compounds.

Synthesis Analysis

The synthesis of 2,2-Difluoro-1,3-benzodioxole, a precursor to our compound of interest, is achieved by the reaction of 2,2-dichloro-1,3-benzodioxole with potassium fluoride in the presence of an effective quantity of a catalyst selected from potassium hydrogen fluoride, sodium hydrogen fluoride, cesium hydrogen fluoride, rubidium hydrogen fluoride, and quaternary ammonium hydrogen fluoride.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a benzodioxole ring with two fluorine atoms attached to the same carbon atom. The presence of the fluorine atoms and the benzodioxole ring may contribute to the compound’s reactivity and potential biological activity.

Scientific Research Applications

Amine-functionalized Sorbents for Environmental Applications

Amine-containing sorbents have been identified as effective materials for the removal of persistent and harmful substances like Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) from water supplies. The efficiency of these sorbents is attributed to electrostatic interactions, hydrophobic interactions, and the specific morphology of the sorbent material. These properties suggest that amine-functionalized compounds, including possibly "1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine," could be explored for environmental remediation applications, particularly in water treatment processes to control pollution at low concentrations (Ateia et al., 2019).

Future Directions

The future directions for “1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine” could involve further exploration of its potential uses in pharmaceutical applications, given the known utility of benzodioxole derivatives in this field. Additionally, further studies could be conducted to fully understand its chemical reactivity and safety profile.

Mechanism of Action

Target of Action

It is known that this compound is a useful building block for the synthesis of various benzodioxole-containing pharmaceutical active compounds .

Mode of Action

It is known to be used in the synthesis of various pharmaceutical compounds, suggesting it may interact with its targets to induce therapeutic effects .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

It is known to be a useful building block in the synthesis of various pharmaceutical compounds .

Action Environment

Factors such as temperature, pH, and the presence of other compounds can potentially affect the compound’s action .

Biochemical Analysis

Biochemical Properties

It is predicted to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is thought to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

Studies are ongoing to determine any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving 1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine, including any enzymes or cofactors it interacts with, are not yet fully known .